N-(4-ethoxy-2-nitrophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

• IUPAC Name: N-(4-ethoxy-2-nitrophenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• InChI: InChI=1S/C18H17N3O5S/c1-2-26-11-7-8-12(14(9-11)21(24)25)19-17(22)10-16-18(23)20-13-5-3-4-6-15(13)27-16/h3-9,16H,2,10H2,1H3,(H,19,22)(H,20,23)
• InChI Key: IWNQKGVTDXPQBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)NC(=O)CC2C(=O)NC3=CC=CC=C3S2)[N+](=O)[O-]
• Molecular Formula: C18H17N3O5S
• Molecular Weight: 387.4 g/mol
• CAS No.: 367908-42-7

Description

N-(4-ethoxy-2-nitrophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide is a useful research compound. Its molecular formula is C18H17N3O5S and its molecular weight is 387.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Studies have delved into the synthetic routes and chemical transformations of related compounds, providing insight into how modifications in chemical structure can influence properties and potential applications. For instance, research by Hartenstein and Sicker (1993) explored the synthesis of cyclic hydroxamic acids and lactams, highlighting procedures that could be relevant for derivatives of N-(4-ethoxy-2-nitrophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide in creating bioactive molecules or materials with specific chemical functions (Hartenstein & Sicker, 1993).

Pharmacological Potential

Further research has investigated the compound's pharmacological potential. For example, Koppireddi et al. (2013) synthesized novel acetamide derivatives to evaluate their anti-inflammatory and antioxidant activities, which suggests that structurally similar compounds, including this compound, could possess significant biological activities and therapeutic applications (Koppireddi et al., 2013).

Antifungal and Antitumor Activities

Another angle of research focuses on the antifungal and antitumor activities of acetamide derivatives. Gupta and Wagh (2006) have synthesized compounds showing promising antifungal properties against various pathogens. This line of inquiry supports the exploration of this compound derivatives for potential antifungal and antitumor applications, paving the way for the development of new therapeutic agents (Gupta & Wagh, 2006).

Metabolism and Detoxification Studies

Additionally, studies on the metabolism and detoxification mechanisms of chloroacetamide herbicides and their metabolites in human and rat liver microsomes by Coleman et al. (2000) provide a framework for understanding how related compounds, including this compound, might be processed in biological systems. This research is crucial for assessing the safety, environmental impact, and potential pharmacokinetic properties of such compounds (Coleman et al., 2000).